Cas no 156725-74-5 (1H-Benzimidazole,1-butyl-7-methyl-)

• Product Name: 1H-Benzimidazole,1-butyl-7-methyl-
• CAS No: 156725-74-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 107563
• Update Time: 2024-01-24

1H-Benzimidazole,1-butyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-butyl-7-methyl-
• 1H-Benzimidazole,1-butyl-7-methyl-(9CI)
• 1H-Benzimidazole, 1-butyl-7-methyl-

• Inchi： 1S/C12H16N2/c1-3-4-8-14-9-13-11-7-5-6-10(2)12(11)14/h5-7,9H,3-4,8H2,1-2H3
• InChI Key： HWQALYNIUDQLNG-UHFFFAOYSA-N
• SMILES： C1N(CCCC)C2=C(C)C=CC=C2N=1

Computed Properties

• Exact Mass: 188.131
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2